Cas no 81447-35-0 (2,4-Pentanedione, 3-[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: 2,4-Pentanedione, 3-[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 81447-35-0
• MF: C₁₂H₁₄O₅S
• MW: 270.301562786102
• CID: 703917
• PubChem ID: 9878550
• Update Time: 2025-04-19

2,4-Pentanedione, 3-[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 3-[[(4-methylphenyl)sulfonyl]oxy]-
• 2,4-dioxopentan-3-yl 4-methylbenzenesulfonate
• 1-acetyl-2-oxopropyl 4-methylbenzenesulfonate
• DTXSID50432236
• 81447-35-0
• 3-tosyloxypentane-2,4-dione
• SCHEMBL8738852
• 4-methyl-benzenesulfonic acid (1-acetyl-2-oxo-propyl) ester

• Inchi： 1S/C12H14O5S/c1-8-4-6-11(7-5-8)18(15,16)17-12(9(2)13)10(3)14/h4-7,12H,1-3H3
• InChI Key： ZTXDMJCULYXNHV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 270.05619472g/mol
• Monoisotopic Mass: 270.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85.9Ų